Cas no 1031899-65-6 (2-Amine-5-(4-nitro-1H-pyrazol-5-yl)-1,3,4-oxadiazole)

2-Amine-5-(4-nitro-1H-pyrazol-5-yl)-1,3,4-oxadiazole structure
1031899-65-6 structure
Product Name:2-Amine-5-(4-nitro-1H-pyrazol-5-yl)-1,3,4-oxadiazole
CAS No:1031899-65-6
MF:C5H4N6O3
MW:196.123659133911
CID:3103452
PubChem ID:4913259
Update Time:2025-04-21

2-Amine-5-(4-nitro-1H-pyrazol-5-yl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 2-Amine-5-(4-nitro-1H-pyrazol-5-yl)-1,3,4-oxadiazole
    • 5-(4-nitro-1{H}-pyrazol-5-yl)-1,3,4-oxadiazol-2-amine
    • AKOS006293614
    • 1031899-65-6
    • 5-(4-nitro-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-amine
    • Inchi: 1S/C5H4N6O3/c6-5-10-9-4(14-5)3-2(11(12)13)1-7-8-3/h1H,(H2,6,10)(H,7,8)
    • InChI Key: NXXQKBAEUNCANE-UHFFFAOYSA-N
    • SMILES: O1C(N)=NN=C1C1=C(C=NN1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 196.034488g/mol
  • Monoisotopic Mass: 196.034488g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 196.12g/mol
  • XLogP3: -0.8
  • Topological Polar Surface Area: 139Ų
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